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Compound of Interest

Compound Name: 2-(Allylthio)propanoic acid
CAS No.: 54680-83-0
Cat. No.: B1280510
Get Quote
. J

Executive Summary & Chemical Identity

2-(Allylthio)propanoic acid (CAS 54680-83-0) is a functionalized thioether characterized by
an allyl group attached to a sulfur atom, which is in turn linked to a propanoic acid backbone.[1]
While often utilized as a chemical intermediate in pharmaceutical synthesis or as a candidate
flavoring agent (sulfurous/allium profile), its toxicological profile requires rigorous scrutiny due
to the presence of the allyl moiety—a known structural alert for metabolic activation.

This guide outlines a self-validating, tiered screening protocol designed to assess the safety of
this compound early in the development pipeline, minimizing resource wastage on non-viable
candidates.

Chemical Profile
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Property Specification

IUPAC Name 2-(prop-2-enylthio)propanoic acid
CAS Number 54680-83-0

Molecular Formula CeH1002S

Molecular Weight 146.21 g/mol

Allyl group (potential epoxide formation),
Thioether (S-oxidation)

Structural Alerts

Predicted LogP ~1.2 - 1.5 (Moderate lipophilicity)

Metabolic Fate & Structural Alerts

Understanding the metabolic trajectory is the prerequisite for designing relevant toxicity assays.
The toxicity of 2-(Allylthio)propanoic acid is likely driven by two competing pathways:
Detoxification (S-oxidation/Conjugation) vs. Bioactivation (Epoxidation).

Mechanistic Hypothesis

o S-Oxidation (Detoxification): Flavin-containing monooxygenases (FMOS) typically oxidize the
sulfur to a sulfoxide and subsequently a sulfone. These polar metabolites are readily
excreted.

« Allylic Epoxidation (Bioactivation): CYP450 enzymes (specifically CYP2E1 or CYP2A6) may
target the terminal double bond of the allyl group, forming a reactive epoxide (glycidol
derivative) or, following hydrolysis, releasing acrolein—a potent electrophile and known
cytotoxic agent.

Visualization: Predicted Metabolic Pathways
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Figure 1: Predicted metabolic fate of 2-(Allylthio)propanoic acid. The red pathway represents
the primary toxicological concern requiring screening.

Tier 1: In Silico Profiling (QSAR)

Before wet-lab synthesis or testing, computational models must be used to predict genotoxicity
and sensitization potential.

Protocol 1.1: Structural Alert Analysis

o Tools: OECD QSAR Toolbox, Toxtree (Cramer Rules), VEGA.[2]
e Objective: Assign a Cramer Class.

o Expectation:Class Il (High Safety Concern) due to the allyl-thioether motif, which mimics
known toxins like allyl alcohol or diallyl disulfide.

» Action: If predicted Ames positive, proceed immediately to confirmatory in vitro testing. If
Class lll, the Threshold of Toxicological Concern (TTC) is low (90 p g/person/day ).

Tier 2: In Vitro Screening Protocols
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This section details the experimental workflows. These assays are selected to specifically
interrogate the "Allyl" structural alert.

Protocol 2.1: The "Metabolic-Boosted" Ames Test

Standard Ames tests may yield false negatives if the S9 fraction (liver homogenate) does not
generate enough acrolein/epoxide.

e Strains:
o S. typhimuriumTA100 (Detects base-pair substitutions; sensitive to epoxides/aldehydes).

o S. typhimuriumTA102 (Detects oxidative damage/cross-linking; critical for aldehydes like
acrolein).

o Modification: Use Hamster S9 (30%) instead of standard Rat S9. Hamster liver has higher
CYP2EL1 activity, maximizing the conversion of the allyl group to its reactive metabolites.

« Control: Positive control must be Allyl alcohol (requires metabolic activation) to validate the
S9 system.

Protocol 2.2: Cytotoxicity & Glutathione Depletion Assay

Since allyl compounds often deplete cellular glutathione (GSH) leading to oxidative stress, a
simple viability assay is insufficient.

e Cell Line: HepG2 (human hepatoma) or precision-cut liver slices.
o Methodology:
o Incubation: Treat cells with 0.1 - 1000 uM of 2-(Allylthio)propanoic acid for 24h.
o Multiplex Readout:
» Viability: Resazurin reduction (Alamar Blue).
= GSH Levels: Monochlorobimane (mBCI) fluorescence assay.

o Endpoint: Calculate the EC50 for viability and the 1C50 for GSH depletion.
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« Interpretation: If GSH depletion occurs at concentrations significantly lower than cell death,
the mechanism is likely oxidative stress/alkylation (Acrolein-mediated).

Tier 3: Decision Matrix & Risk Assessment

Data from the above tiers is synthesized to make a Go/No-Go decision.

Screening Decision Tree
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Figure 2: Go/No-Go Decision Tree for preliminary screening.

Quantitative Risk Assessment (QRA)

If the compound is intended as a flavoring agent:
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e TTC Approach: As a likely Cramer Class Ill compound, the intake must be below 90 u
g/person/day unless specific toxicity data proves safety.

e Margin of Safety (MoS): If in vitro NOAEL (No Observed Adverse Effect Level) equivalent is
estimated at >100 mg/kg, and intake is microgram-level, the MoS is likely sufficient (>1000).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.oecd-ilibrary.org%2Fenvironment%2Ftest-no-471-bacterial-reverse-mutation-test_9789264071247-en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fefsa.onlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.2903%2Fj.efsa.2010.1654
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F14667467%2F
https://www.mdpi.com/2305-6304/13/10/902
https://www.google.com/url?sa=E&q=https%3A%2F%2Facademic.oup.com%2Fmutage%2Farticle%2F26%2F3%2F455%2F1057403
https://www.google.com/url?sa=E&q=https%3A%2F%2Fecha.europa.eu%2Fdocuments%2F10162%2F13628%2Fraaf_en.pdf
https://www.benchchem.com/product/b1280510?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280510?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o 1. 2-(Allylthio)propanoic acid | CAS: 54680-83-0 | Chemical Product | FINETECH INDUSTRY
LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents
Supplier [finetechnology-ind.com]

e 2. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Preliminary Toxicity Screening of 2-(Allylthio)propanoic
Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280510/docs#preliminary-toxicity-screening-of-2-
allylthio-propanoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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